N-cyclopropyl-N'-ethylethane-1,2-diamine
Description
N-cyclopropyl-N’-ethylethane-1,2-diamine is an organic compound with the molecular formula C7H16N2 It is a diamine, meaning it contains two amine groups
Properties
Molecular Formula |
C7H16N2 |
|---|---|
Molecular Weight |
128.22 g/mol |
IUPAC Name |
N'-cyclopropyl-N-ethylethane-1,2-diamine |
InChI |
InChI=1S/C7H16N2/c1-2-8-5-6-9-7-3-4-7/h7-9H,2-6H2,1H3 |
InChI Key |
BEPNWXVPYMSDPD-UHFFFAOYSA-N |
Canonical SMILES |
CCNCCNC1CC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-cyclopropyl-N’-ethylethane-1,2-diamine typically involves the reaction of cyclopropylamine with ethylamine in the presence of a suitable catalyst. The reaction conditions often include a controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .
Industrial Production Methods
Industrial production of N-cyclopropyl-N’-ethylethane-1,2-diamine may involve more scalable methods, such as continuous flow reactors, which allow for better control over reaction conditions and higher production rates. The use of advanced catalysts and optimized reaction parameters can further enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
N-cyclopropyl-N’-ethylethane-1,2-diamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding imines or nitriles.
Reduction: Reduction reactions can convert the compound into primary amines.
Substitution: The amine groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often require the presence of a suitable leaving group and a nucleophile .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines or nitriles, while reduction can produce primary amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .
Scientific Research Applications
N-cyclopropyl-N’-ethylethane-1,2-diamine has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in the study of enzyme mechanisms and protein interactions.
Industry: The compound can be used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism by which N-cyclopropyl-N’-ethylethane-1,2-diamine exerts its effects involves its interaction with specific molecular targets. The amine groups can form hydrogen bonds and other interactions with proteins, enzymes, and other biomolecules, influencing their activity and function. The exact pathways involved depend on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-cyclopropyl-N’-ethylethane-1,2-diamine include other 1,2-diamines such as:
- N-cyclopropyl-N’-methyl-ethane-1,2-diamine
- N-cyclopropyl-N’-propyl-ethane-1,2-diamine
- N-cyclopropyl-N’-butyl-ethane-1,2-diamine
Uniqueness
N-cyclopropyl-N’-ethylethane-1,2-diamine is unique due to its specific combination of cyclopropyl and ethyl groups, which can impart distinct chemical and physical properties. These properties can influence its reactivity, stability, and interactions with other molecules, making it a valuable compound for various applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
